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Compound of Interest

Compound Name: 1h,4h-octafluorobutane

Cat. No.: B1294393

Technical Support Center: 1H,4H-
Octafluorobutane

Welcome to the technical support center for 1H,4H-octafluorobutane. This resource is
designed for researchers, scientists, and drug development professionals to provide guidance
on overcoming challenges in the handling and storage of this compound.

Frequently Asked Questions (FAQSs)

This section addresses common questions regarding the safe handling, storage, and properties
of 1H,4H-octafluorobutane.

Q1: What are the primary hazards associated with 1H,4H-octafluorobutane?

Al: 1H,4H-octafluorobutane is classified as an irritant.[1] Due to its low boiling point (44.8°C),
it can rapidly vaporize, creating a high concentration of vapor in poorly ventilated areas.[1] Like
other fluorinated hydrocarbons, at high concentrations, it can act as an asphyxiant by
displacing oxygen. Direct contact with the liquid can cause frostbite due to rapid evaporation.

Q2: What are the recommended storage conditions for 1H,4H-octafluorobutane?

A2: It is recommended to store 1H,4H-octafluorobutane in a cool, dry, and well-ventilated
area, away from sources of heat and ignition.[1] Cylinders should be stored upright and
securely fastened to prevent tipping. Storage temperatures should not exceed 52°C (125°F).
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Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: When handling 1H,4H-octafluorobutane, appropriate personal protective equipment
should be worn, including safety goggles or a face shield, chemical-resistant gloves (e.g.,
nitrile), and a lab coat.[1] Work should be conducted in a well-ventilated area, preferably within
a fume hood, to minimize inhalation exposure.

Q4: How should 1H,4H-octafluorobutane waste be disposed of?

A4: Dispose of 1H,4H-octafluorobutane and any contaminated materials in accordance with
local, state, and federal regulations for hazardous chemical waste. Do not dispose of it down
the drain or in the regular trash. Waste should be collected in a designated, properly labeled,
and sealed container.

Q5: Is 1H,4H-octafluorobutane flammable?

A5: While many fluorinated hydrocarbons are non-flammable, it is crucial to handle 1H,4H-
octafluorobutane away from open flames and high-energy ignition sources. In the event of a
fire, it may decompose to produce toxic and corrosive fumes, such as hydrogen fluoride.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments involving
1H,4H-octafluorobutane.

Issue 1: Inconsistent reaction rates or yields.

e Q: My reaction in 1H,4H-octafluorobutane is giving inconsistent results. What could be the
cause?

¢ A: Inconsistent results can stem from several factors:

o Temperature Fluctuations: Due to its low boiling point, slight variations in temperature can
significantly impact the vapor pressure and concentration of the reactant in the liquid
phase. Ensure precise and stable temperature control.

o Moisture Contamination: Although fluorinated solvents are generally immiscible with water,
trace amounts of moisture can affect sensitive reactions. Ensure the solvent is dry and
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handle it under an inert atmosphere if necessary.

o Incomplete Dissolution: While a good solvent for many fluorinated compounds, it may not
fully dissolve all reactants. Check the solubility of your reagents at the reaction
temperature.

Issue 2: Difficulty in removing the solvent after reaction.

e Q: 1 am having trouble completely removing 1H,4H-octafluorobutane from my product.
What is the best method?

e A: Rotary evaporation is a common method, but due to its volatility, bumping and sample
loss can occur.

Gradual Vacuum Application: Apply the vacuum slowly to prevent rapid boiling and

[e]

bumping.

o Controlled Temperature: Use a water bath temperature that is slightly above the solvent's
boiling point at the applied pressure.

o Use of a Bump Trap: A bump trap between the flask and the rotary evaporator can help
prevent sample loss.

o Nitrogen Stream: For small quantities, a gentle stream of nitrogen or argon can be used to
evaporate the solvent at ambient or slightly elevated temperatures.

Issue 3: Material degradation of reaction vessel or seals.

» Q: I've noticed that some plastic or elastomeric components of my experimental setup are
degrading. Is this related to 1H,4H-octafluorobutane?

e A: Yes, fluorinated hydrocarbons can be incompatible with certain plastics and elastomers.

o Material Compatibility: Refer to the material compatibility table below. It is crucial to use
compatible materials for your reaction vessels, tubing, and seals.

o Recommended Materials: Polytetrafluoroethylene (PTFE), perfluoroalkoxy alkanes (PFA),
and stainless steel are generally compatible with fluorinated compounds.
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Data Presentation
Physical and Chemical Properties of 1H,4H-

Octafluorobutane

Property Value Reference
CAS Number 377-36-6 [2]
Molecular Formula C4H2F8 [1112]
Molecular Weight 202.05 g/mol [1][2]
Boiling Point 44.8 °C [1]

Melting Point -83°C [1]

Density 1.56 g/cm3 [2]

Material Compatibility

The following table provides general guidance on the compatibility of various materials with
fluorinated hydrocarbons. It is recommended to perform specific compatibility testing for critical
applications.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b1294393?utm_src=pdf-body
https://www.benchchem.com/product/b1294393?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB4356749_EN.htm
https://www.cganet.com/10-tips-for-cylinder-safety/
https://m.chemicalbook.com/ProductChemicalPropertiesCB4356749_EN.htm
https://www.cganet.com/10-tips-for-cylinder-safety/
https://m.chemicalbook.com/ProductChemicalPropertiesCB4356749_EN.htm
https://www.cganet.com/10-tips-for-cylinder-safety/
https://www.cganet.com/10-tips-for-cylinder-safety/
https://m.chemicalbook.com/ProductChemicalPropertiesCB4356749_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Material Compatibility
Metals

Stainless Steel (304, 316) Excellent
Aluminum Good

Brass Fair to Good
Plastics

Polytetrafluoroethylene (PTFE) Excellent
Perfluoroalkoxy (PFA) Excellent
Polyvinylidene fluoride (PVDF) Excellent
Polypropylene (PP) Good
Polyethylene (PE) Good
Polyvinyl chloride (PVC) Poor to Fair
Elastomers

Viton® (FKM) Excellent
Kalrez® (FFKM) Excellent
EPDM Poor
Silicone Poor
Buna-N (Nitrile) Poor

Experimental Protocols

While specific experimental protocols are highly dependent on the research application, the

following provides a general workflow for a reaction using 1H,4H-octafluorobutane as a

solvent.

General Protocol for a Reaction in 1H,4H-Octafluorobutane

e Preparation:
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o Ensure the reaction vessel and all components are clean, dry, and compatible with 1H,4H-
octafluorobutane.

o Set up the reaction in a well-ventilated fume hood.

o If the reaction is air or moisture sensitive, assemble the apparatus under an inert
atmosphere (e.g., nitrogen or argon).

e Charging the Reactor:
o Add the reactants to the reaction vessel.

o Transfer the required volume of 1H,4H-octafluorobutane to the vessel using a syringe or
cannula, especially if working under an inert atmosphere.

e Reaction:

o Bring the reaction mixture to the desired temperature using a reliable heating/cooling
system.

o Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, GC,
NMR).

o Work-up:
o Upon completion, cool the reaction mixture to a safe handling temperature.
o Quench the reaction if necessary.

o Isolate the product. This may involve extraction with a suitable solvent, precipitation, or
direct evaporation of the 1H,4H-octafluorobutane.

e Purification:

o Purify the crude product using standard laboratory techniques such as chromatography or
recrystallization.

Mandatory Visualization
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Troubleshooting Workflow for Inconsistent Reaction
Outcomes

Troubleshooting Inconsistent Reactions
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Click to download full resolution via product page

Caption: A logical workflow for troubleshooting inconsistent experimental results.

General Workflow for Handling and Storage of 1H,4H-
Octafluorobutane
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Handling and Storage Workflow
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Caption: A standard procedure for the safe handling and storage of gas cylinders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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